Cas no 2227742-50-7 ((1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol
• CAS No: 2227742-50-7
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5836906
• PubChem ID: 165783051
• Update Time: 2025-11-01

(1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol
• EN300-1946204
• 2227742-50-7

• Inchi： 1S/C8H8F3NO/c1-5-2-3-12-6(4-5)7(13)8(9,10)11/h2-4,7,13H,1H3/t7-/m0/s1
• InChI Key： QAGSRDVAQBRJOE-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=C(C)C=CN=1)O)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Additional information on (1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol

Introduction to (1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol (CAS No. 2227742-50-7)

(1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol (CAS No. 2227742-50-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of fluorinated pyridines, which are known for their diverse biological activities and pharmacological properties.

The chiral center in the molecule imparts specific stereochemical characteristics, making it a valuable candidate for the development of enantiomerically pure drugs. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the 4-methylpyridine moiety contributes to its binding affinity and selectivity towards various biological targets.

Recent studies have highlighted the potential of (1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and osteoarthritis.

In another study, published in the European Journal of Medicinal Chemistry, (1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol was shown to have significant antiviral activity against a range of viruses, including influenza A and B. The compound was found to inhibit viral replication by interfering with key viral enzymes, suggesting its potential as an antiviral agent.

The pharmacokinetic profile of (1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol has also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Additionally, preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In terms of synthetic chemistry, the preparation of (1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol has been optimized using modern synthetic techniques. One common approach involves the asymmetric synthesis of the chiral center using chiral catalysts or auxiliaries. This ensures high enantiomeric purity and yield, which is crucial for pharmaceutical applications.

The structural features of (1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-ol also make it an attractive scaffold for further chemical modifications. Researchers have explored various functional group transformations to enhance its biological activity or improve its pharmacological properties. For example, substituting different groups on the pyridine ring or modifying the trifluoromethyl moiety can lead to compounds with enhanced potency or selectivity.

In conclusion, (1S)-2,2,2-trifluoro-1-(4-methylpyridin-2-y l)ethan - 1 - ol (CAS No. 2 0 - 50 - 7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.